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Compound of Interest

Compound Name: SB-612111

Cat. No.: B1244008

Introduction

SB-612111 is a potent and selective antagonist of the Nociceptin/Orphanin FQ (NOP) receptor,
also known as the opiate receptor-like orphan receptor (ORL-1).[1][2] It demonstrates high
affinity for the NOP receptor with Ki values in the sub-nanomolar range, and significantly lower
affinity for classical opioid receptors (U, K, and d), making it a valuable tool for investigating the
physiological roles of the NOP system.[1] Due to its hydrophobic nature, SB-612111 is often
dissolved in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) for use in in-vitro and in-
vivo studies.

The proper preparation of a stock solution is a critical first step for ensuring the accuracy,
reproducibility, and reliability of experimental results.[3] DMSO is an excellent solvent for a wide
range of organic compounds and is miscible with water and most organic liquids.[4][5]
However, it is also hygroscopic and can carry dissolved substances through the skin.[3][6]
Therefore, using anhydrous DMSO and following standardized procedures for handling and
storage are essential for maintaining the integrity of the compound and ensuring laboratory
safety. This document provides a detailed protocol for the preparation, handling, and storage of
SB-612111 stock solutions using DMSO.

Quantitative Data Summary

The following table summarizes the key physicochemical properties and storage
recommendations for SB-612111 hydrochloride. It is crucial to always refer to the batch-
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specific data on the product vial and the Certificate of Analysis (CoA) as values like molecular

weight can vary.

Property

Value

Source(s)

Chemical Name

(5S,7S)-7-[[4-(2,6-
Dichlorophenyl)-1-
piperidinyllmethyl]-6,7,8,9-
tetrahydro-1-methyl-5H-
benzocyclohepten-5-ol

hydrochloride

Molecular Formula

C24H29CI2NO-HCI

[7]

Molecular Weight (M.Wt)

454.86 g/mol

[7]

Purity

>97% (HPLC)

Solubility in DMSO

Soluble to 100 mM

Storage of Solid

Store at -20°C

Stock Solution Storage

< 1 month at -20°C or < 6
months at -80°C; aliquot to
avoid repeated freeze-thaw

cycles.

[8]19]

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol details the steps to prepare a 10 mM stock solution of SB-612111 hydrochloride

in DMSO. Calculations should be adjusted based on the desired final concentration and

volume.

Materials and Equipment:

e SB-612111 hydrochloride (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO), =99.9% purity
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Calibrated analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes and sterile, nuclease-free pipette tips

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves
Procedure:
e Pre-Preparation:

o Allow the vial of SB-612111 to equilibrate to room temperature for at least 60 minutes
before opening to prevent condensation of moisture.

o Ensure all equipment is clean, dry, and calibrated.
 Calculation of Required Mass:

o To prepare a 10 mM stock solution, the required mass of SB-612111 must be calculated
using the following formula: Mass (mg) = Desired Concentration (mM) x Final Volume
(mL) x Molecular Weight ( g/mol )

o Example for 1 mL of 10 mM stock solution:
» Mass (mg) = 10 mmol/L x 0.001 L x 454.86 g/mol = 4.5486 mg

o Note: It is advisable to weigh out a slightly larger mass (e.g., 5 mg) and adjust the DMSO
volume accordingly for greater accuracy.

e Weighing the Compound:
o Place a sterile microcentrifuge tube on the analytical balance and tare the weight.

o Carefully weigh the calculated amount of SB-612111 hydrochloride powder (e.g., 4.55 mg)
directly into the tared tube. Record the exact mass.
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e Calculation of DMSO Volume:

o Calculate the precise volume of DMSO needed based on the actual mass weighed.
Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired Concentration (mM)

o Example for an actual mass of 4.55 mg:
= Volume (mL) =[4.55 mg / 454.86 g/mol ]/ 10 mmol/L = 1.00 mL
e Dissolving the Compound:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the SB-612111 powder.

o Tightly cap the tube and vortex the solution for 30-60 seconds to facilitate dissolution.[3]

o Visually inspect the solution to ensure the compound has completely dissolved and no
particulates are visible. If necessary, brief sonication in a water bath may be used.

» Aliquoting and Storage:

o Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile, clearly labeled microcentrifuge tubes. This is crucial to avoid repeated
freeze-thaw cycles which can degrade the compound.[3][9]

o Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term
storage (up to six months).[8][9]

o For use in cell culture, the final concentration of DMSO should typically not exceed 0.5%
to avoid cytotoxicity.[9]

Visual Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the SB-612111 stock
solution and the simplified signaling context of the NOP receptor.
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Stock Solution Preparation Workflow

1. Equilibrate SB-612111
to Room Temperature

l

2. Weigh Compound
(e.g., 4.55 mg)

3. Add Anhydrous DMSO
(e.g., 1.00 mL)

4. Dissolve Completely
(Vortex/Sonicate)

5. Aliguot into
Single-Use Vials

6. Store Appropriately
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing SB-612111 stock solution in DMSO.
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NOP Receptor Antagonism
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Caption: SB-612111 competitively antagonizes the NOP receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SB-612111 | Benchchem [benchchem.com]

2. SB-612111 hydrochloride | NOP receptor antagonist | Probechem Biochemicals
[probechem.com]

e 3. benchchem.com [benchchem.com]

» 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

« 5. ptacts.uspto.gov [ptacts.uspto.gov]

6. quora.com [quora.com]

7. medkoo.com [medkoo.com]

e 8. medchemexpress.com [medchemexpress.com]
9. medchemexpress.cn [medchemexpress.cn]

« To cite this document: BenchChem. [Application Note: Preparation of SB-612111 Stock
Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1244008?utm_src=pdf-body-img
https://www.benchchem.com/product/b1244008?utm_src=pdf-body
https://www.benchchem.com/product/b1244008?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1244008
https://www.probechem.com/products_SB-612111hydrochloride.html
https://www.probechem.com/products_SB-612111hydrochloride.html
https://www.benchchem.com/pdf/Application_Note_and_Protocol_A_Step_by_Step_Guide_for_Preparing_Stock_Solutions_of_Test_Compounds_in_100_DMSO.pdf
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=WdVEG0CWBSXS1XIwsjlk45gFP2w-YQuZlDoeZyJwxcivEncB_qR-OsM
https://www.quora.com/How-do-I-make-a-stock-solution-of-a-substance-in-DMSO
https://www.medkoo.com/products/13852
https://www.medchemexpress.com/sb-612111-hydrochloride-1.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1244008#how-to-prepare-sb-612111-stock-solutions-using-dmso
https://www.benchchem.com/product/b1244008#how-to-prepare-sb-612111-stock-solutions-using-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1244008#how-to-prepare-sb-612111-stock-solutions-
using-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1244008#how-to-prepare-sb-612111-stock-solutions-using-dmso
https://www.benchchem.com/product/b1244008#how-to-prepare-sb-612111-stock-solutions-using-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1244008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

